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Compound of Interest

Compound Name: Metrafenone-d9

CAS No.: 2140327-64-4

Cat. No.: B15557670

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Metrafenone-d9. As a

deuterated isotopologue of Metrafenone, its chemical and toxicological properties are

considered analogous to the parent compound.[1] Data presented herein is primarily for

Metrafenone and should be applied to its deuterated form. Metrafenone is a benzophenone

fungicide used to control powdery mildew.[2]

Hazard Identification and Classification
Metrafenone is classified as hazardous under the Globally Harmonized System (GHS). The

primary hazard is its toxicity to aquatic life with long-lasting effects.[2][3][4] While it exhibits low

acute toxicity to mammals, proper handling is essential to minimize exposure.[5][6]

Table 1: GHS Classification for Metrafenone
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Classification Hazard Code Hazard Statement Pictogram

Hazardous to the

aquatic environment,

acute hazard

H400
Very toxic to aquatic

life.[2]
Ambiental Hazard

Hazardous to the

aquatic environment,

long-term hazard

H410 / H411

Very toxic to aquatic

life with long lasting

effects.[2][3][7]

Ambiental Hazard

Eye Irritation (for

some formulations)
H319

Causes serious eye

irritation.[8]
Exclamation Mark

Specific target organ

toxicity — single

exposure (for some

formulations)

H336

May cause

drowsiness or

dizziness.[8]

Exclamation Mark

Note: Some formulations, particularly those in flammable solvents like acetone, may carry

additional classifications such as "Highly flammable liquid and vapor" (H225).[8]

Physical and Chemical Properties
Metrafenone is a white, crystalline solid.[9] It has low solubility in water and a high partition

coefficient, indicating a potential for bioaccumulation.[9]

Table 2: Physical and Chemical Data for Metrafenone
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Property Value Source

Molecular Formula C₁₉H₂₁BrO₅ [2]

Molecular Weight 409.3 g/mol [2]

Unlabelled CAS Number 220899-03-6 [1][4]

Melting Point 99.2 to 100.8 °C [9]

Water Solubility
0.457 - 0.552 mg/L (pH

dependent)
[10]

Partition Coefficient (log Pow) 4.3 [9]

Vapor Pressure Very low [9]

Appearance White, crystalline solid [9]

Toxicological Data
Metrafenone demonstrates low acute toxicity via oral, dermal, and inhalation routes in animal

studies.[3][5][6] The primary organ affected in subchronic and chronic studies was the liver.[5] It

is not considered a skin or eye irritant, nor a dermal sensitizer in its pure form.[5]

Table 3: Toxicological Reference Values
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Parameter Value Species/Endpoint Source

Acute Oral LD₅₀ > 5000 mg/kg Rat [4]

Acute Inhalation LC₅₀ > 3.7 mg/L (4 h) Rat [3]

Acute Dermal LD₅₀ Virtually nontoxic - [3][7]

Acceptable Daily

Intake (ADI)
0.25 mg/kg bw/day

Based on 24-month

rat study
[10][11]

Acceptable Operator

Exposure Level

(AOEL)

0.43 mg/kg bw/day - [11]

Oral Chronic

Reference Dose

(RfDoc)

0.249 mg/kg/day - [2]

Skin Sensitization Non-sensitizing Guinea pig [7]

Eye Irritation Non-irritant Rabbit [3][7]

Experimental Protocols and Handling
General Handling and Storage
Proper laboratory hygiene and procedures are critical when handling Metrafenone-d9.

Experimental Protocol: Standard Handling Procedure

Preparation: Work in a well-ventilated area or under a chemical fume hood.[3][7] Ensure

safety shower and eyewash stations are accessible.[12]

PPE: Don appropriate personal protective equipment (see Section 5).

Handling: Avoid contact with skin, eyes, and clothing.[3] Do not breathe dust or vapors.[3][7]

Hygiene: Wash hands and face thoroughly after handling, before breaks, and at the end of

the shift.[3][7] Do not eat, drink, or smoke in the work area.[3][7]
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Storage: Store in the original, tightly closed container in a segregated area away from foods

and animal feeds.[3][4][7] Protect from direct sunlight and heat.[3][7]

Storage Temperature: Protect from temperatures below 0°C and above 35°C to prevent

crystallization and degradation.[3][7]
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Caption: General laboratory workflow for handling Metrafenone-d9.
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Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure.

Hand Protection: Chemical-resistant gloves are required. Suitable materials include nitrile

rubber (0.4 mm), chloroprene rubber (0.5 mm), or butyl rubber (0.7 mm).[3][7]

Eye Protection: Wear safety glasses with side shields or goggles.[13] If splashing is a risk, a

face shield is recommended.[12][13]

Body Protection: A lab coat or closed work clothing is recommended.[7] For activities with a

high potential for exposure, a chemical-protection suit may be necessary.[3][7]

Respiratory Protection: Generally not required if work is conducted with adequate ventilation.

[3][7]

First Aid Measures
Immediate action is required in case of accidental exposure.

Experimental Protocol: First Aid Response

Eye Contact: Immediately flush affected eyes with running water for at least 15 minutes,

holding eyelids open.[3] Seek medical attention if irritation persists.[4][8]

Skin Contact: Remove contaminated clothing immediately.[8] Wash the affected area with

soap and water.[4]

Ingestion: Rinse mouth with water immediately.[3][4] Drink 200-300 ml of water.[3] Do NOT

induce vomiting.[14] Seek immediate medical attention.[3]

Inhalation: Move the person to fresh air.[4] If symptoms develop, consult a doctor.[8]
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Caption: First aid response pathways for different exposure routes.

Accidental Release Measures
Spills must be handled promptly and safely to prevent environmental contamination and

personnel exposure. Do not discharge into drains, surface waters, or groundwater.[3][7]

Experimental Protocol: Spill Containment and Cleanup

Ensure Safety: Wear suitable protective equipment, including respiratory protection if

ventilation is poor.[3][7] Keep unnecessary personnel away.[4]

Containment:

For small amounts: Absorb the spill with a suitable inert material such as sand, sawdust,

or a general-purpose binder.[3][7]

For large amounts: Dike the spillage to prevent it from spreading.[3][7] If possible, pump

the product into a suitable container.[3][7]
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Cleanup: Collect the absorbed material and place it into a suitable, labeled container for

disposal.[3][7]

Decontamination: Clean the contaminated floor and objects thoroughly with water and

detergents, observing environmental regulations.[3][7]

Disposal: Dispose of waste material in accordance with official regulations at a hazardous or

special waste collection point.[3][7]
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Spill Occurs
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Click to download full resolution via product page

Caption: Logical workflow for responding to an accidental spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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